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Introduction: The Clinical Imperative for Accurate
Ceftazidime Susceptibility Data
Ceftazidime is a third-generation cephalosporin antibiotic with a critical role in treating

infections caused by a wide range of Gram-negative bacteria, most notably Pseudomonas

aeruginosa and various Enterobacterales.[1] Its mechanism of action involves the inhibition of

bacterial cell wall synthesis, leading to cell lysis and death. However, the global rise in

antimicrobial resistance, driven by mechanisms such as the production of extended-spectrum

β-lactamases (ESBLs) and carbapenemases, threatens the efficacy of ceftazidime.[1]

Therefore, accurate and reproducible in vitro susceptibility testing is not merely a laboratory

procedure; it is a cornerstone of effective clinical management, antimicrobial stewardship, and

epidemiological surveillance.[1] These application notes provide a comprehensive, field-tested

guide for researchers, clinical microbiologists, and drug development professionals to perform

ceftazidime susceptibility testing in accordance with the highest standards of scientific integrity,
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referencing established protocols from the Clinical and Laboratory Standards Institute (CLSI)

and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Core Principles: Ensuring Trustworthy and
Reproducible Results
Antimicrobial susceptibility testing (AST) determines the lowest concentration of an

antimicrobial agent that inhibits the visible growth of a microorganism (Minimum Inhibitory

Concentration or MIC) or assesses growth inhibition in the presence of a standardized

antibiotic concentration (disk diffusion). The trustworthiness of these methods hinges on

meticulous standardization of every variable, from the preparation of the antibiotic to the final

interpretation of the results.

The causality behind this rigidity is simple: minor deviations in inoculum density, media

composition, or incubation conditions can significantly alter the outcome, potentially

misclassifying a resistant isolate as susceptible, with severe clinical consequences. This

protocol is designed as a self-validating system, incorporating rigorous quality control (QC)

measures to ensure the integrity of every result. Adherence to globally recognized standards

set by CLSI and EUCAST is mandatory for inter-laboratory reproducibility and clinical

relevance.[2][3]

Protocol Part I: Preparation of Ceftazidime
Anhydrous (E)- Stock Solution
The accuracy of any MIC determination begins with the precise preparation of the antimicrobial

stock solution. This protocol details the steps for preparing a high-concentration stock solution

from ceftazidime powder.

3.1 Rationale for Potency Calculation Antimicrobial powders are rarely 100% pure active

compounds. They contain moisture, salts (e.g., sodium), and other impurities. The

manufacturer provides a "potency" value (in µg of active drug per mg of powder) on the

certificate of analysis. Using this value is critical for preparing a stock solution of the correct

concentration. The dosage is expressed in terms of the anhydrous active moiety.[4]

3.2 Materials
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Ceftazidime powder (with known potency)

Sterile, deionized water

Sterile volumetric flasks and pipettes

Calibrated analytical balance

Sterile 0.22 µm syringe filters and syringes

3.3 Step-by-Step Protocol

Determine Powder Mass: Use the following formula to calculate the weight of ceftazidime

powder needed for your desired stock concentration.[4] Weight (mg) = [Desired Volume (mL)

x Desired Concentration (µg/mL)] / Potency (µg/mg)

Example: To prepare 10 mL of a 1280 µg/mL stock solution from a powder with a potency

of 950 µg/mg: Weight (mg) = (10 mL * 1280 µg/mL) / 950 µg/mg = 13.47 mg

Weighing: Aseptically weigh the calculated amount of ceftazidime powder on a calibrated

analytical balance.

Dissolution: Transfer the powder to a sterile volumetric flask. Add approximately half the final

volume of sterile deionized water and mix gently to dissolve. Ceftazidime dissolution

releases carbon dioxide; allow this to dissipate before proceeding.

Final Volume: Once fully dissolved, bring the solution to the final desired volume with sterile

water.

Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a

sterile container.

Storage: Aliquot the stock solution into sterile, cryo-rated tubes and store at -70°C or below.

Avoid repeated freeze-thaw cycles.

Protocol Part II: Broth Microdilution (BMD) for MIC
Determination
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The BMD method is the international reference standard for quantitative MIC determination. It

involves challenging a standardized bacterial inoculum with serial twofold dilutions of the

antimicrobial agent in a liquid growth medium.[5]

4.1 Materials

Ceftazidime stock solution

Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Clinical isolate (grown on a non-selective agar plate for 18-24 hours)

Sterile saline or broth

0.5 McFarland turbidity standard

Spectrophotometer (optional, for inoculum standardization)

Incubator (35°C ± 2°C, ambient air)

4.2 Step-by-Step Protocol

Inoculum Preparation: a. Select 3-5 well-isolated colonies of the clinical isolate from an 18-

24 hour agar plate. b. Suspend the colonies in sterile saline. c. Adjust the turbidity of the

suspension to match a 0.5 McFarland standard (equivalent to approximately 1-2 x 10⁸

CFU/mL). This step is critical; an inoculum that is too light or too heavy will produce false

susceptible or false resistant results, respectively. d. Dilute this standardized suspension in

CAMHB to achieve a final inoculum concentration in the microtiter wells of approximately 5 x

10⁵ CFU/mL.[4]

Plate Preparation: a. Prepare serial twofold dilutions of the ceftazidime stock solution in

CAMHB directly in the 96-well plate or in separate tubes. A typical concentration range for

ceftazidime is 0.06 to 64 µg/mL.[4] b. Ensure each well contains the desired ceftazidime

concentration in the appropriate volume (e.g., 50 µL). c. Include a growth control well (no

antibiotic) and a sterility control well (no bacteria).
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Inoculation: Add the final diluted bacterial inoculum to each well (except the sterility control),

bringing the total volume to the final amount (e.g., 100 µL).

Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.[4]

Reading the MIC: The MIC is the lowest concentration of ceftazidime that completely inhibits

visible growth (i.e., the first clear well).[1]

4.3 Broth Microdilution Workflow
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Workflow for Ceftazidime Broth Microdilution.

Protocol Part III: Kirby-Bauer Disk Diffusion Method
The Kirby-Bauer method is a widely used, practical, and cost-effective qualitative (or semi-

quantitative) method for AST. It involves placing an antibiotic-impregnated disk on an agar plate

swabbed with a standardized bacterial inoculum.[6]

5.1 Materials

Ceftazidime 30 µg disks
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Mueller-Hinton Agar (MHA) plates (4 mm depth)

Clinical isolate (grown on a non-selective agar plate for 18-24 hours)

Sterile saline or broth

0.5 McFarland turbidity standard

Sterile cotton swabs

Incubator (35°C ± 2°C, ambient air)

Ruler or calipers

5.2 Step-by-Step Protocol

Inoculum Preparation: Prepare a bacterial suspension adjusted to a 0.5 McFarland standard

as described in section 4.2, step 1.

Plate Inoculation: Within 15 minutes of standardization, dip a sterile cotton swab into the

inoculum and rotate it against the side of the tube to remove excess liquid. Swab the entire

surface of the MHA plate three times, rotating the plate approximately 60 degrees after each

application to ensure even, confluent growth.[4]

Disk Application: Aseptically apply a ceftazidime 30 µg disk to the surface of the inoculated

agar. Press down gently to ensure complete contact with the agar.

Incubation: Within 15 minutes of disk application, invert the plates and place them in an

incubator at 35°C ± 2°C for 16-20 hours in ambient air.[4]

Measure Zone of Inhibition: After incubation, use a ruler or calipers to measure the diameter

of the zone of complete growth inhibition around the disk to the nearest millimeter.[4]

5.3 Kirby-Bauer Disk Diffusion Workflow
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Workflow for Kirby-Bauer Disk Diffusion.

Interpretation of Results: Clinical Breakpoints
The measured MIC value or zone diameter is interpreted using clinical breakpoints established

by CLSI or EUCAST to categorize an isolate as Susceptible (S), Susceptible-Dose Dependent

(SDD) / Intermediate (I), or Resistant (R).[7] These breakpoints are based on extensive

pharmacokinetic/pharmacodynamic (PK/PD), clinical outcome, and microbiological data. It is

crucial to use the most current version of these standards.[2][3]

Table 1: CLSI & EUCAST Clinical Breakpoints for Ceftazidime (2024)
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Organism
Group

Method
Susceptible
(S)

Intermediat
e (I) / SDD

Resistant
(R)

Source(s)

CLSI M100,

34th Ed.

Enterobacter

ales
MIC (µg/mL) ≤ 4 8 ≥ 16 [4][5]

Disk (mm) ≥ 21 18-20 ≤ 17 [4][5]

P. aeruginosa MIC (µg/mL) ≤ 8 16 ≥ 32 [4][5]

Disk (mm) ≥ 18 15-17 ≤ 14 [4][5]

EUCAST v.

14.0

Enterobacter

ales
MIC (mg/L) ≤ 1 2-4 > 4 [3]

Disk (mm) ≥ 22 16-21 < 16 [3]

P. aeruginosa MIC (mg/L) ≤ 8 - > 8 [3]

Disk (mm) ≥ 17 - < 17 [3]

Note: EUCAST uses mg/L, which is equivalent to µg/mL. The "Intermediate" category in

EUCAST has been largely replaced by "Susceptible, Increased Exposure (I)".

Quality Control: The Foundation of a Self-Validating
System
Performing regular quality control is mandatory to ensure the accuracy and precision of testing

procedures. This involves testing reference strains with known susceptibility profiles. Results

must fall within the acceptable ranges specified by the standardizing body.

Table 2: CLSI & EUCAST Quality Control Ranges for Ceftazidime
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QC Strain Method Acceptable Range Source(s)

CLSI M100, 34th Ed.

E. coli ATCC® 25922 MIC (µg/mL) 0.06 - 0.5 [4][5]

Disk (mm) 25 - 32 [4][5]

P. aeruginosa ATCC®

27853
MIC (µg/mL) 1 - 4 [4][5]

Disk (mm) 22 - 29 [4][5]

EUCAST QC Tables v.

14.0

E. coli ATCC® 25922 MIC (mg/L) 0.125 - 0.5 [3]

Disk (mm) 25 - 31 [3]

P. aeruginosa ATCC®

27853
MIC (mg/L) 1 - 4 [3]

Disk (mm) 20 - 26 [3]

Field Insight: If a QC result falls outside the acceptable range, patient results cannot be

reported. The entire test run must be investigated for errors in materials, procedure, or

incubation. Common causes include improperly prepared inocula, expired reagents, or

incorrect incubation temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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